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Compound of Interest

Compound Name: PF-05381941

Cat. No.: B8199043 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the preparation, handling, and storage

of a stock solution of PF-05381941, a potent dual inhibitor of TAK1/p38α, using Dimethyl

Sulfoxide (DMSO) as the solvent. Adherence to this protocol is crucial for ensuring the stability,

and consistent performance of the compound in downstream experimental assays.

Physicochemical Properties of PF-05381941
A summary of the key quantitative data for PF-05381941 is presented in the table below for

easy reference.
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Property Value Source(s)

Molecular Weight 466.53 g/mol [1][2]

Chemical Formula C₂₇H₂₆N₆O₂ [1][3]

CAS Number 1474022-02-0 [1][3]

Appearance Solid powder [3]

Solubility in DMSO 100 mg/mL (214.35 mM) [1][2][4]

Storage (Solid)
-20°C for up to 3 years; 4°C for

up to 2 years
[1][3]

Storage (in DMSO)
-80°C for up to 6 months;

-20°C for up to 1 month
[1][2][4]

Experimental Protocol: Stock Solution Preparation
This protocol details the steps to prepare a 10 mM stock solution of PF-05381941 in DMSO.

The concentration can be adjusted as needed by modifying the mass of the compound or the

volume of the solvent accordingly.

2.1. Materials

PF-05381941 solid powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO), hygroscopic DMSO can impact

solubility[4]

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic water bath
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2.2. Safety Precautions

Always handle PF-05381941 in a well-ventilated area, preferably a chemical fume hood.

Wear appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat,

and chemical-resistant gloves.

Consult the Material Safety Data Sheet (MSDS) for PF-05381941 before handling.

This product is for research use only and is not intended for human or veterinary use.

2.3. Step-by-Step Procedure

Equilibration: Allow the vial containing PF-05381941 powder to equilibrate to room

temperature for at least 15-20 minutes before opening to prevent condensation.

Weighing: Carefully weigh the desired amount of PF-05381941 powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 4.67 mg of the compound.

Calculation: Mass (mg) = Desired Volume (L) x Desired Concentration (mol/L) x Molecular

Weight ( g/mol ) x 1000 (mg/g)

Example: 0.001 L x 0.010 mol/L x 466.53 g/mol x 1000 mg/g = 4.6653 mg

Solvent Addition: Add the calculated volume of DMSO to the vial containing the weighed

powder. For 4.67 mg of PF-05381941, add 1 mL of DMSO to achieve a 10 mM

concentration.

Dissolution:

Cap the vial securely and vortex thoroughly for 1-2 minutes.

To ensure complete dissolution, place the vial in an ultrasonic water bath for 10-15

minutes.[1][2][4]

If precipitation persists, the tube may be gently warmed to 37°C and sonicated again.[2]
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Aliquotting: Once the solution is clear and homogenous, divide the stock solution into

smaller, single-use aliquots in sterile, amber microcentrifuge tubes. This is critical to avoid

repeated freeze-thaw cycles, which can degrade the compound.

Storage: Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-

term storage (up to 6 months).[1][2][4] Ensure the vials are tightly sealed.

Visualized Workflow and Signaling Pathway
The following diagrams illustrate the stock solution preparation workflow and the signaling

pathway targeted by PF-05381941.
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Stock Solution Preparation Workflow
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Caption: Workflow for PF-05381941 stock solution preparation.
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TAK1/p38α Signaling Pathway Inhibition
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Caption: PF-05381941 dual inhibition of TAK1 and p38α.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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05381941 Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8199043#preparing-pf-05381941-stock-solution-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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